4-(Difluoromethoxy)-3-fluorobenzonitrile

Specification

• CAS No.: 954388-59-1
• Molecular Formula: C8H4F3NO
• Molecular Weight: 187.12 g/mol
• IUPAC Name: 4-(difluoromethoxy)-3-fluorobenzonitrile
• Standard InChI: InChI=1S/C8H4F3NO/c9-6-3-5(4-12)1-2-7(6)13-8(10)11/h1-3,8H
• Standard InChI Key: FZWSJWLBGNEBBD-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C#N)F)OC(F)F
• Canonical SMILES: C1=CC(=C(C=C1C#N)F)OC(F)F

Introduction

Chemical Identity and Structure

Basic Information

4-(Difluoromethoxy)-3-fluorobenzonitrile is a substituted benzonitrile with a molecular formula of C₈H₄F₃NO and a molecular weight of 187.119 g/mol. The compound's Chemical Abstracts Service (CAS) registry number is 954388-59-1.

Structural Features

The compound contains a benzene ring with three key functional groups:

• A cyano (-C≡N) group at position 1

• A difluoromethoxy (-OCHF₂) group at position 4

• A fluoro (-F) substituent at position 3

This arrangement of electron-withdrawing groups creates a molecule with distinctive electronic properties and reactivity patterns.

Physical and Chemical Properties

Physical State and Appearance

4-(Difluoromethoxy)-3-fluorobenzonitrile exists as a clear, colorless liquid at ambient temperature. Commercial preparations typically have a purity of approximately 95%.

Chemical Properties

The compound belongs to the nitrile family, characterized by the presence of a cyano functional group. The incorporation of fluorine atoms significantly affects the molecule's properties, including:

• Enhanced lipophilicity

• Increased metabolic stability

• Altered hydrogen bonding capabilities

• Modified electronic properties of the aromatic ring

Key Properties Table

Property	Value
Molecular Formula	C₈H₄F₃NO
Molecular Weight	187.119 g/mol
Physical State	Clear, colorless liquid
CAS Number	954388-59-1
UN Classification	3276 (Nitriles, liquid, toxic, N.O.S.)
ADR Classification	6.1, III
Purity (Commercial)	95%
Storage Temperature	Ambient

Synthesis and Preparation Methods

Applications and Research Significance

Building Block in Organic Synthesis

4-(Difluoromethoxy)-3-fluorobenzonitrile serves as a valuable building block for the synthesis of more complex molecules. The presence of the difluoromethoxy group, fluorine atom, and nitrile functionality provides multiple sites for further chemical transformations.

Pharmaceutical and Agrochemical Applications

The compound finds significant applications in:

• Drug discovery and development

• Agricultural chemical research

• Materials science

Environmental and Disposal Considerations

Disposal Methods

Disposal should follow applicable local, state, and federal regulations. The hierarchy of waste management should be considered:

• Reduction

• Reuse

• Recycling

• Disposal (if all else fails)

Each user must refer to laws operating in their area, as legislation addressing waste disposal requirements may differ by country, state, and/or territory.